Cas no 831217-47-1 (Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester)

• Product name: Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester
• CAS No: 831217-47-1
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 677747
• PubChem ID: 5461737

Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-formyl-2-(2-methoxy-2-oxoethoxy)-, methyl ester
• methyl 5-formyl-2-(2-methoxy-2-oxoethoxy)benzoate
• Benzoicacid,5-formyl-2-(2-methoxy-2-oxoethoxy)-,methylester
• UPCMLD00WMAL3-99A
• DTXSID50420133
• F17963
• 831217-47-1
• SCHEMBL2031300

• Inchi： InChI=1S/C12H12O6/c1-16-11(14)7-18-10-4-3-8(6-13)5-9(10)12(15)17-2/h3-6H,7H2,1-2H3
• InChI Key： WPECSQXXJZGKKM-UHFFFAOYSA-N
• SMILES： COC(=O)COC1=C(C=C(C=C1)C=O)C(=O)OC

Computed Properties

• Exact Mass: 252.06338810g/mol
• Monoisotopic Mass: 252.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų